3-(2,4-Difluorophenyl)-2,2-difluoropropanoic acid

Lipophilicity Drug Design Physicochemical Profiling
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C9H6F4O2
Molecular Weight 222.14 g/mol
Cat. No. B13283141
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Technical Parameters


Basic Identity
Product Name3-(2,4-Difluorophenyl)-2,2-difluoropropanoic acid
Molecular FormulaC9H6F4O2
Molecular Weight222.14 g/mol
Structural Identifiers
SMILESC1=CC(=C(C=C1F)F)CC(C(=O)O)(F)F
InChIInChI=1S/C9H6F4O2/c10-6-2-1-5(7(11)3-6)4-9(12,13)8(14)15/h1-3H,4H2,(H,14,15)
InChIKeyHIHWTMSQYHFVFA-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes0.25 g / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-(2,4-Difluorophenyl)-2,2-difluoropropanoic acid (CAS 1893211-52-3): Procurement-Relevant Baseline for a Tetrafluorinated Phenylpropanoic Acid Building Block


3-(2,4-Difluorophenyl)-2,2-difluoropropanoic acid (CAS 1893211-52-3) is a tetrafluorinated aromatic carboxylic acid building block with molecular formula C₉H₆F₄O₂ and molecular weight 222.14 g/mol [1]. It belongs to the phenylpropanoic acid class and is distinguished by its gem-difluoro substitution at the alpha-carbon (α,α-difluoro) combined with a 2,4-difluorophenyl ring, yielding a computed XLogP3 of 2.6 and a topological polar surface area of 37.3 Ų [1]. The compound is supplied primarily as a research intermediate for pharmaceutical and agrochemical synthesis at purities of 95% in quantities from 50 mg to 10 g [1].

Scaffold
Tetrafluorinated alpha-gem-difluoro phenylpropanoic acid
Selection
Building block for pharmaceutical & agrochemical synthesis
Supply
Research intermediate, 95% purity, 50 mg to 10 g scales

Why Generic Substitution of 3-(2,4-Difluorophenyl)-2,2-difluoropropanoic acid Is Not Viable: The Indispensable Alpha-Gem-Difluoro Motif


The α,α-difluoro (gem-difluoro) substitution in this compound is not a cosmetic modification—it fundamentally alters physicochemical and metabolic properties in ways that non-fluorinated or mono-fluorinated analogs cannot replicate. Gem-difluorination at the alpha position introduces a strong electron-withdrawing inductive effect that lowers the carboxylic acid pKa by 0.3–0.5 units relative to the CH₂ analog, modulates lipophilicity, and blocks cytochrome P450-mediated oxidative metabolism at the benzylic site . The combined 2,4-difluorophenyl and α,α-difluoro motif creates a four-fluorine scaffold with a distinct lipophilicity profile (XLogP3 = 2.6) that differs substantially from its two-fluorine non-gem-difluoro counterpart (XLogP3 ≈ 1.9) [1]. These differences are consequential for drug design campaigns where metabolic soft-spot blockade, tuned ionization, and precise lipophilicity are critical optimization parameters that cannot be achieved through simple analog substitution.

Gem-difluoro
vs. CH₂ analog
Alpha,alpha-difluoro lowers carboxylic acid pKa and blocks benzylic CYP oxidation; non-fluorinated analog may shift ionization and metabolic profile.
2,4-Difluorophenyl
vs. 3,5-isomer
Ortho/para fluorine pattern creates distinct electronic and steric environment; regioisomer may not replicate target engagement or SAR.

Quantitative Differentiation Evidence for 3-(2,4-Difluorophenyl)-2,2-difluoropropanoic acid Versus Closest Analogs and In-Class Alternatives


XLogP3 Lipophilicity: +0.7 Unit Advantage Over the Non-Fluorinated Alpha-Carbon Analog

3-(2,4-Difluorophenyl)-2,2-difluoropropanoic acid (CAS 1893211-52-3) exhibits a computed XLogP3 of 2.6 [1], compared with an XLogP3 of 1.88–1.90 for its closest non-gem-difluoro structural analog, 3-(2,4-difluorophenyl)propionic acid (CAS 134672-70-1) . The additional two alpha-fluorine atoms produce a lipophilicity increase of approximately +0.7 log units, representing roughly a 5-fold increase in octanol-water partition coefficient.

Lipophilicity (XLogP3)
Reported
Target XLogP3 2.6 vs. CH₂ analog 1.88–1.98 (Δ +0.62 to +0.72)
Reported higher lipophilicity may support passive permeability interpretation.
Computed values; cross-source validation. Remains below LogP >3 promiscuity threshold.
Lipophilicity Drug Design Physicochemical Profiling

pKa Modulation: Gem-Difluoro Lowers Carboxylic Acid pKa by 0.3–0.5 Units Versus Non-Fluorinated Analog

The pKa of the target compound's carboxylic acid group is predicted to be approximately 4.13–4.33, based on the established gem-difluorination effect that lowers pKa by 0.3–0.5 units relative to non-gem-difluorinated congeners [1]. The closest non-fluorinated comparator, 3-(2,4-difluorophenyl)propionic acid, has a predicted pKa of 4.63 ± 0.10 . This pKa shift is driven by the inductive electron-withdrawing effect of the two alpha-fluorine atoms and is consistent across acyclic and cyclic aliphatic carboxylic acid series .

pKa Modulation
Class-level
Predicted pKa 4.13–4.33 vs. CH₂ analog 4.63 (Δ –0.30 to –0.50)
Predicted pKa shift may influence ionization-dependent absorption context.
Gem-difluoro effect validated in cycloalkane series; acyclic extrapolation.
Ionization pKa Tuning Drug Absorption

Alpha-Carbon Oxidative Metabolism Blockade: Gem-Difluoro Protects the Benzylic Position from CYP-Mediated Clearance

The gem-difluoro substitution at the alpha-carbon of 3-(2,4-difluorophenyl)-2,2-difluoropropanoic acid replaces the two metabolically labile benzylic C-H bonds with strong C-F bonds (~485 kJ/mol vs. ~413 kJ/mol for C-H), effectively blocking the primary site for cytochrome P450-mediated oxidative metabolism . A systematic study of gem-difluorinated compounds demonstrated that gem-difluorination either did not affect or slightly improved metabolic stability in human liver microsome assays relative to non-fluorinated counterparts [1]. In contrast, the comparator 3-(2,4-difluorophenyl)propionic acid (CAS 134672-70-1) retains two benzylic hydrogen atoms at the alpha-carbon that are susceptible to CYP-mediated hydroxylation, representing a known metabolic soft spot.

Metabolic Soft-Spot
Class-level
C-F bond (485 kJ/mol) replaces labile benzylic C-H (413 kJ/mol); HLM stability maintained or slightly improved.
Supports metabolic soft-spot blockade interpretation; CH₂ analog retains CYP oxidation liability.
In vitro microsome data; exact fold-change scaffold-dependent.
Metabolic Stability CYP450 Half-Life Optimization

Regioisomeric Differentiation: 2,4-Difluorophenyl vs. 3,5-Difluorophenyl Substitution Patterns Yield Distinct Electronic and Steric Environments

The target compound features a 2,4-difluorophenyl substitution pattern (fluorines at ortho and para positions relative to the propanoic acid linker), which creates a different electronic environment compared to the regioisomeric 3-(3,5-difluorophenyl)-2,2-difluoropropanoic acid (CAS 2138570-88-2) that positions fluorines at meta positions . The ortho-fluorine in the 2,4-substitution pattern introduces steric proximity to the propanoic acid side chain and exerts a stronger through-space inductive effect on the linker, while the para-fluorine provides resonance electron-donation that the 3,5-substituted regioisomer cannot match [1]. Despite identical molecular formula (C₉H₆F₄O₂, MW 222.14), the two regioisomers are not interchangeable in synthesis or biological contexts.

Regioisomer Identity
Reported
2,4-F₂-phenyl (ortho/para) vs. 3,5-F₂-phenyl (meta/meta); privileged 2,4-motif in PARP1 and kinase ligands.
2,4-Substitution may provide richer SAR precedent than 3,5-regioisomer.
No head-to-head activity data; structural and electronic comparison.
Regioisomer Structure-Activity Relationship Scaffold Selection

Procurement Cost-Benefit Analysis: ~49× Price Premium for Gem-Difluoro Functionalization Versus Non-Fluorinated Analog

3-(2,4-Difluorophenyl)-2,2-difluoropropanoic acid commands a significant price premium reflecting its synthetic complexity. The compound is commercially available from Enamine (EN300-1139611) at a catalog price of approximately $1,172 per gram (95% purity, 1 g scale) [1]. In contrast, the non-gem-difluoro analog 3-(2,4-difluorophenyl)propionic acid (CAS 134672-70-1) is widely available from multiple vendors at substantially lower cost: approximately $24 per gram from Macklin (97% purity) and $15.40 per gram from GLPBio (95% purity) [2][3]. The ~49-fold price differential reflects the additional synthetic steps required for alpha,alpha-difluorination and the smaller-scale production economics of the tetrafluorinated building block.

Procurement Cost
Reported
~$1,172/g (Enamine, 95%) vs. ~$15–$24/g for CH₂ analog (~49× premium)
Cost context supports procurement tiering; premium reflects gem-difluoro synthetic complexity.
Catalog list prices; scale and purity affect actual cost.
Procurement Cost Analysis Building Block Economics

Best-Fit Research and Industrial Application Scenarios for 3-(2,4-Difluorophenyl)-2,2-difluoropropanoic acid Based on Differentiation Evidence


Medicinal Chemistry Lead Optimization Requiring Benzylic Metabolic Soft-Spot Blockade

In drug discovery programs where a 2,4-difluorophenyl-containing lead compound exhibits high intrinsic clearance driven by CYP-mediated benzylic oxidation, 3-(2,4-difluorophenyl)-2,2-difluoropropanoic acid serves as a strategic building block for introducing the gem-difluoro motif at the metabolically labile alpha-position. As demonstrated in systematic gem-difluorination studies, this substitution either maintains or slightly improves metabolic stability in human liver microsome assays while preserving the 2,4-difluorophenyl pharmacophore . This scenario is particularly relevant for kinase inhibitor and anti-inflammatory programs where the 2,4-difluorophenyl group is a privileged binding element and half-life extension is a primary optimization objective [1].

pKa-Tuned Carboxylic Acid Bioisostere Design for Enhanced Oral Absorption

When a medicinal chemistry campaign requires a carboxylic acid-containing candidate with fine-tuned ionization properties, the 0.3–0.5 unit pKa reduction conferred by the gem-difluoro motif provides a quantifiable advantage over the non-fluorinated analog (pKa 4.63). At gastrointestinal pH ranges, this pKa shift alters the unionized fraction available for passive absorption, offering a knob for optimizing oral bioavailability without introducing heterocyclic carboxylic acid bioisosteres that may add synthetic complexity or IP risk. The XLogP3 of 2.6 further supports membrane permeability while remaining within drug-like lipophilicity space [2].

Structure-Activity Relationship (SAR) Exploration of 2,4-Difluorophenyl-Containing Scaffolds with Enhanced Physicochemical Diversity

For SAR campaigns systematically exploring the impact of fluorination on target affinity and ADME properties, 3-(2,4-difluorophenyl)-2,2-difluoropropanoic acid offers a distinct physicochemical profile (XLogP3 = 2.6, predicted pKa ≈ 4.13–4.33) compared to the non-gem-difluoro comparator (XLogP3 ≈ 1.9, pKa = 4.63) and the 3,5-difluorophenyl regioisomer [1]. Building a focused library that includes both the alpha,alpha-difluoro and alpha-CH₂ variants allows medicinal chemists to deconvolute the contributions of lipophilicity, ionization, and metabolic stability to observed biological activity, providing richer SAR data than fluorination variation on the phenyl ring alone.

Agrochemical Intermediate Synthesis Requiring Enhanced Environmental Stability

The gem-difluoro group's resistance to oxidative degradation, combined with the 2,4-difluorophenyl motif's established role in herbicidal and fungicidal scaffolds, positions 3-(2,4-difluorophenyl)-2,2-difluoropropanoic acid as a candidate intermediate for developing agrochemicals with prolonged field half-life . The compound's enhanced stability against environmental oxidative conditions—a property directly linked to the C-F bond strength at the alpha position—addresses the agrochemical industry's need for active ingredients that resist rapid degradation while maintaining target potency [1].

Application
Selection Property
Validation Focus
Lead optimization with metabolic soft-spot blockade
Gem-difluoro alpha-carbon motif
In vitro metabolic stability (HLM) and CYP liability
pKa-tuned carboxylic acid bioisostere design
Alpha,alpha-difluoro pKa shift
Ionization-dependent absorption and permeability
2,4-Difluorophenyl SAR exploration
Distinct lipophilicity and pKa profile
Physicochemical property-activity relationships
Agrochemical intermediate with enhanced oxidative stability
C-F bond resistance to oxidative degradation
Environmental half-life and field stability
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